Cas no 952182-20-6 (methyl 6-(trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylate)
952182-20-6 structure
Product Name:methyl 6-(trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylate
CAS No:952182-20-6
MF:C10H7F3N2O2
MW:244.169992685318
MDL:MFCD09841661
CID:802574
PubChem ID:45073275
Update Time:2025-08-05
methyl 6-(trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-b]pyridine-2-carboxylicacid, 6-(trifluoromethyl)-, methyl ester
- Methyl 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
- Methyl 6-(trifluoromethyl)-7-azaindole-2-carboxylate
- methyl 6-(trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylate
- CS-0002343
- 1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXYLIC ACID, 6-(TRIFLUOROMETHYL)-, METHYL ESTER
- EN300-317478
- 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid,6-(trifluoromethyl)-,methyl ester
- DTXSID20662705
- NTGSANHPXZCAHT-UHFFFAOYSA-N
- 952182-20-6
- AKOS015995922
- Methyl6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
-
- MDL： MFCD09841661
- Inchi： 1S/C10H7F3N2O2/c1-17-9(16)6-4-5-2-3-7(10(11,12)13)15-8(5)14-6/h2-4H,1H3,(H,14,15)
- InChI Key： NTGSANHPXZCAHT-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C2C=C(C(=O)OC)NC2=N1)(F)F
Computed Properties
- Exact Mass: 244.04600
- Monoisotopic Mass: 244.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: 2.4
- Topological Polar Surface Area: 55A^2
Experimental Properties
- Density: 1.466
- Boiling Point: 328.5°C at 760 mmHg
- Flash Point: 152.5°C
- Refractive Index: 1.554
- PSA: 54.98000
- LogP: 2.36830
methyl 6-(trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-317478-1g |
methyl 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-20-6 | 95% | 1g |
$1485.0 | 2023-09-05 | |
| Enamine | EN300-317478-5g |
methyl 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-20-6 | 95% | 5g |
$4309.0 | 2023-09-05 | |
| Enamine | EN300-317478-10g |
methyl 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-20-6 | 95% | 10g |
$6390.0 | 2023-09-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01048072-1g |
Methyl 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-20-6 | 98% | 1g |
￥7343.0 | 2024-04-17 | |
| Enamine | EN300-317478-0.05g |
methyl 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-20-6 | 95% | 0.05g |
$344.0 | 2023-09-05 | |
| Enamine | EN300-317478-0.1g |
methyl 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-20-6 | 95% | 0.1g |
$515.0 | 2023-09-05 | |
| Enamine | EN300-317478-0.25g |
methyl 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-20-6 | 95% | 0.25g |
$735.0 | 2023-09-05 | |
| Enamine | EN300-317478-0.5g |
methyl 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-20-6 | 95% | 0.5g |
$1158.0 | 2023-09-05 | |
| Enamine | EN300-317478-1.0g |
methyl 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-20-6 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-317478-2.5g |
methyl 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-20-6 | 95% | 2.5g |
$2912.0 | 2023-09-05 |
methyl 6-(trifluoromethyl)-1H-pyrrolo2,3-bpyridine-2-carboxylate Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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